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Compound of Interest

Compound Name: 4-Amino-3,5-dimethylbenzonitrile

Cat. No.: B184031 Get Quote

Introduction

4-Amino-3,5-dimethylbenzonitrile is an aromatic organic compound belonging to the

aminobenzonitrile family. Characterized by a nitrile group and an amino group attached to a

dimethylated benzene ring, this molecule serves as a valuable building block and intermediate

in synthetic organic chemistry. Its planar structure and substitution pattern give rise to distinct

chemical and physical properties. This document provides a comprehensive overview of its

known chemical properties, experimental protocols for its synthesis, and analytical

methodologies, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties
The fundamental identifiers and computed physicochemical properties of 4-Amino-3,5-
dimethylbenzonitrile are summarized below. These values are crucial for its application in

experimental design, reaction modeling, and analytical method development.

Table 1: Chemical Identifiers for 4-Amino-3,5-dimethylbenzonitrile
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Identifier Value

IUPAC Name 4-amino-3,5-dimethylbenzonitrile[1]

CAS Number 74896-24-5[1][2][3][4]

Molecular Formula C₉H₁₀N₂[1][2]

Canonical SMILES CC1=CC(=CC(=C1N)C)C#N[1]

InChI Key HRWCKMHTQMYUSL-UHFFFAOYSA-N[1][2]

Synonyms
Benzonitrile, 4-amino-3,5-dimethyl-; NSC

128902[2]

Table 2: Physicochemical Properties of 4-Amino-3,5-dimethylbenzonitrile

Property Value Source

Molecular Weight 146.19 g/mol [1][2]

Melting Point 106.0 - 107.5 °C [2]

Boiling Point 322.2 °C (at 760 mmHg) [2]

Density 1.1 ± 0.1 g/cm³ [2][5]

Flash Point 148.7 ± 24.6 °C [2]

Refractive Index 1.565 [2]

Polar Surface Area (PSA) 49.8 Å² [1][2]

LogP (XLogP3) 1.7 [1][2]

Spectral Data
Spectroscopic data is essential for the structural elucidation and purity confirmation of 4-
Amino-3,5-dimethylbenzonitrile.

Table 3: Spectroscopic Data for 4-Amino-3,5-dimethylbenzonitrile
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Technique Data

¹H NMR (500 MHz, CDCl₃) δ 7.22 (s, 2H), 2.18 (s, 6H)[3]

LCMS
Retention Time (RT): 1.925 min; Molecular Ion

Peak (MH⁺): 147[3]

¹³C NMR
Spectral data is available in public databases

such as PubChem.[1]

Experimental Protocols
This section details the methodologies for the synthesis and analysis of 4-Amino-3,5-
dimethylbenzonitrile.

A common and effective method for the synthesis of 4-Amino-3,5-dimethylbenzonitrile is the

cyanation of 4-bromo-2,6-dimethylaniline using cuprous(I) cyanide.[3]

Materials and Reagents:

4-bromo-2,6-dimethylaniline

Cuprous(I) cyanide (CuCN)

N-methylpyrrolidone (NMP)

Water (H₂O)

Ammonium hydroxide solution (NH₄OH)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Dichloromethane

Experimental Procedure:
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Reaction Setup: A mixture of 4-bromo-2,6-dimethylaniline (1.90 g, 9.50 mmol) and cuprous(I)

cyanide (1.71 g, 19.1 mmol) in N-methylpyrrolidone (25 mL) is prepared in a suitable

reaction vessel.[3]

Reaction Execution: The mixture is stirred and heated to 160 °C overnight.[3]

Work-up: Upon completion, the reaction is cooled to room temperature. Water (10 mL) and

ammonium hydroxide solution (10 mL) are added to the mixture.[3] The product is then

extracted with ethyl acetate (3 x 50 mL).[3]

Isolation: The organic phases are combined, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure.[3]

Purification: The crude product is purified by flash column chromatography using

dichloromethane as the eluent to yield the final product.[3]
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Synthesis and Purification Workflow.

The identity and purity of synthesized 4-Amino-3,5-dimethylbenzonitrile can be confirmed

using standard analytical techniques. A general workflow is outlined below.
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1. Sample Preparation: The solid sample is dissolved in a suitable solvent (e.g., methanol,

acetonitrile, or chloroform) to a known concentration. The solution may be filtered to remove

any particulate matter before injection. 2. Chromatographic Separation: High-Performance

Liquid Chromatography (HPLC) is typically employed. A C18 reverse-phase column is suitable,

with a mobile phase consisting of a gradient of water and acetonitrile or methanol, often with a

modifier like formic acid or trifluoroacetic acid to improve peak shape. 3. Detection and

Identification: A mass spectrometer (MS) detector coupled with the HPLC (LC-MS) is used for

definitive identification by confirming the molecular weight.[3] A UV-Vis or photodiode array

(PDA) detector can also be used for quantification. 4. Structural Confirmation: Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is used to confirm the chemical

structure of the purified compound.[3]

Sample Preparation
(Dissolution & Filtration)

Chromatographic Separation
(e.g., HPLC on C18 column)

Inject Detection & Identification
(Mass Spectrometry, UV-Vis)

Elute Data Analysis
(Purity & Identity Confirmation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184031#4-amino-3-5-dimethylbenzonitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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